![molecular formula C25H26FN3O3 B2711261 Ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 922068-95-9](/img/structure/B2711261.png)
Ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C25H26FN3O3 and its molecular weight is 435.499. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a compound with potential applications in antimicrobial studies. For example, the synthesis of novel compounds through oxidative cyclization of hydrazones has shown potent to weak antimicrobial activity against various bacteria and fungi. The minimum inhibitory concentration of these compounds indicates their effectiveness as antimicrobial agents, with some demonstrating significant inhibition comparable to standard drugs (Gaonkar, Rai, & Prabhuswamy, 2006).
Antimicrobial and Antifungal Potency
Another research avenue explores the synthesis of quinazolines as potential antimicrobial agents, further emphasizing the relevance of ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate derivatives in developing new antimicrobial solutions. These studies involve the reaction of specific compounds with hydrazine hydrate and aryl isothiocyanates, leading to derivatives that exhibit antibacterial and antifungal activities against a range of pathogens (Desai, Shihora, & Moradia, 2007).
Acetylcholinesterase Inhibition
The compound also plays a role in the development of acetylcholinesterase inhibitors, which are crucial for treating diseases like Alzheimer's. Modifications to the compound's structure have led to derivatives with significant inhibitory activity, providing insights into the design of more effective AChE inhibitors. This research underlines the compound's utility in neurodegenerative disease research, with specific derivatives showing a 12-fold increase in potency compared to baseline compounds (Contreras et al., 2001).
Novel Antimicrobial Agents
Further studies have expanded the utility of ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate derivatives in creating novel antimicrobial agents. Through various synthetic pathways, researchers have developed compounds with diverse antimicrobial properties, highlighting the compound's versatility in addressing different microbial resistance mechanisms (Sarvaiya, Gulati, & Patel, 2019).
properties
IUPAC Name |
ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26FN3O3/c1-2-32-25(31)24-22(17-23(30)29(27-24)21-10-8-20(26)9-11-21)28-14-12-19(13-15-28)16-18-6-4-3-5-7-18/h3-11,17,19H,2,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHZWKHSLWKDHMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1N2CCC(CC2)CC3=CC=CC=C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(4-benzylpiperidin-1-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.